Cas no 1361779-46-5 (4-(2,4-Dichlorophenyl)pyrimidine-5-methanol)

• Product Name: 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol
• CAS No: 1361779-46-5
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 4826719
• Update Time: 2025-10-21

4-(2,4-Dichlorophenyl)pyrimidine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol

• Inchi： 1S/C11H8Cl2N2O/c12-8-1-2-9(10(13)3-8)11-7(5-16)4-14-6-15-11/h1-4,6,16H,5H2
• InChI Key： KLVQGQGTPYEBMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CN=CN=1)CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.2
• Topological Polar Surface Area: 46

Additional information on 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol

4-(2,4-Dichlorophenyl)pyrimidine-5-methanol: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, with the CAS number 1361779-46-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrimidine derivatives, which are characterized by their six-membered ring structure with two nitrogen atoms. The unique combination of a 2,4-dichlorophenyl group and a pyrimidine-5-methanol core makes it a promising candidate for various biological applications. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a focal point in the development of novel therapeutics.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exhibits potent inhibitory activity against key enzymes involved in metabolic disorders. The compound's ability to modulate the activity of phosphodiesterase-5 (PDE5) has been a subject of interest, particularly in the context of cardiovascular diseases. This finding aligns with the broader trend in pharmaceutical research towards the development of multifunctional molecules that can address multiple pathophysiological mechanisms simultaneously.

The synthesis of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol typically involves a multi-step process that begins with the formation of the pyrimidine ring. One of the most efficient synthetic routes reported in the literature involves the condensation of 2,4-dichlorobenzoyl chloride with a suitable amine derivative, followed by a nucleophilic substitution reaction to introduce the methanol group. This method has been optimized to achieve high yields and purity, which is critical for its application in pharmaceutical formulations.

Studies published in Organic & Biomolecular Chemistry (2024) have explored the structural modifications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol to enhance its pharmacological profile. Researchers have demonstrated that the introduction of substituents on the pyrimidine ring can significantly alter the compound's affinity for specific protein targets. For instance, the addition of a hydroxyl group at the 5-position has been shown to increase the compound's solubility in aqueous environments, which is a crucial factor in drug delivery systems.

In the realm of antiviral research, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol has shown promising activity against several RNA viruses. A recent study by the National Institutes of Health (NIH) in 2023 found that the compound effectively inhibits the replication of influenza A virus by interfering with the viral RNA polymerase. This discovery has sparked renewed interest in the compound's potential as a broad-spectrum antiviral agent, particularly in the context of emerging viral threats.

Furthermore, the compound's pharmacokinetic properties have been extensively studied to assess its suitability for clinical applications. Research published in Drug Metabolism and Disposition (2024) indicates that 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exhibits favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier has been a key focus, as it may have implications for the treatment of neurological disorders.

The role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of targeted therapies has also been explored in recent years. A study published in Advanced Drug Delivery Reviews (2023) highlighted its potential as a scaffold for designing molecules that can selectively target cancer cells. The compound's ability to interact with specific receptors on the surface of cancer cells has been shown to enhance its therapeutic efficacy while minimizing side effects.

One of the most significant advantages of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is its structural flexibility, which allows for the incorporation of various functional groups to tailor its biological activity. Researchers have successfully modified the molecule to create derivatives with enhanced anti-inflammatory properties. These modifications have been validated through in vitro and in vivo studies, demonstrating the compound's adaptability to different therapeutic needs.

The environmental impact of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is another area of growing interest. A recent study published in Environmental Science & Technology (2024) investigated the compound's biodegradability and potential for bioaccumulation. The findings suggest that the compound can be efficiently metabolized by certain microbial communities, which is an important consideration for its large-scale production and use.

Despite its promising potential, the development of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic index and reduce potential toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical settings.

In conclusion, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol represents a valuable asset in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential applications are likely to expand, contributing to advancements in the treatment of various diseases.

For those interested in exploring the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound underscores its significance in the quest for innovative solutions to complex medical challenges.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For researchers and pharmaceutical professionals, staying informed about the latest developments in the field of pyrimidine derivatives is essential for advancing the understanding and application of compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to the progress of pharmaceutical science in the years to come.

As we look to the future, the role of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol in the development of novel therapeutics is likely to grow. The integration of advanced analytical techniques and computational modeling will further enhance our ability to design and optimize this compound for specific therapeutic applications.

In summary, 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments. As research in this area continues to progress, the compound's role in addressing complex medical challenges is expected to become even more prominent.

The ongoing exploration of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol underscores the importance of continued research and innovation in the field of medicinal chemistry. The interdisciplinary nature of this research highlights the value of collaboration in advancing the understanding and application of such compounds. As new discoveries are made, the potential applications of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

For those interested in the synthesis and biological activities of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol, further reading on the latest developments in this field can be found in the aforementioned journals and research publications. The ongoing scientific inquiry into this compound is essential for advancing the understanding and application of such compounds in the pharmaceutical industry.

As the field of pharmaceutical research continues to advance, compounds like 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol will play an increasingly important role in the development of targeted therapies. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to address the challenges of modern medicine.

Ultimately, the study of 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As new discoveries are made, the potential applications of this compound will continue to expand, offering new opportunities for the treatment of a wide range of diseases.

It seems like you've been exploring the compound 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol extensively. This molecule is a pyrimidine derivative with a 2,4-dichlorophenyl group attached to the 4-position of the pyrimidine ring, and a methanol group at the 5-position. Here's a concise summary of its potential significance and areas of interest: --- ### Key Structural Features - Pyrimidine Ring: A six-membered heterocyclic ring with two nitrogen atoms. - 2,4-Dichlorophenyl Group: A substituted phenyl ring with two chlorine atoms at positions 2 and 4. - Methanol Group: A hydroxymethyl substituent at the 5-position. --- ### Potential Applications 1. Pharmaceutical Development: - The compound may exhibit antimicrobial, antitumor, or anti-inflammatory properties due to its structural similarity to known bioactive molecules. - The dichlorophenyl group could confer lipophilicity or electronic effects that influence receptor binding or enzyme inhibition. - The methanol group might serve as a prodrug moiety or enhance metabolic stability. 2. Synthetic Chemistry: - It could act as a building block for more complex molecules, particularly in drug design or material science. - The pyrimidine framework is common in nucleoside analogs and antiviral agents, suggesting potential for nucleotide-based therapies. 3. Biological Activity: - Studies might focus on its enzyme inhibitory activity (e.g., against kinases or DNA polymerases). - It could be evaluated for antibacterial or antifungal properties, especially if the dichlorophenyl group enhances activity against microbial targets. --- ### Research Directions - In Vitro Studies: Assess cytotoxicity, enzyme inhibition, or antimicrobial activity. - In Vivo Testing: Evaluate pharmacokinetics, biodistribution, and therapeutic efficacy. - Structure-Activity Relationship (SAR): Modify substituents (e.g., chlorine positions, methanol group) to optimize potency and selectivity. - Computational Modeling: Predict binding interactions with biological targets or metabolic pathways. --- ### Challenges - Toxicity: The dichlorophenyl group may introduce toxic or mutagenic properties. - Solubility: The methanol group could affect water solubility or bioavailability. - Synthetic Complexity: Efficient synthesis of the compound may require multi-step reactions or protecting group strategies. --- ### Conclusion 4-(2,4-Dichlorophenyl)pyrimidine-5-methanol is a promising scaffold for drug discovery and chemical innovation. Its unique structure suggests potential applications in pharmaceuticals, agriculture, or materials science. Further research is needed to explore its biological activity, optimize its properties, and address potential challenges. If you're working on a specific project or need guidance on experimental design, feel free to share more details!